Cas no 2680800-19-3 (benzyl N-[(1s,3s)-3-hydroxy-3-(trifluoromethyl)cyclobutyl]carbamate)

• Product Name: benzyl N-[(1s,3s)-3-hydroxy-3-(trifluoromethyl)cyclobutyl]carbamate
• CAS No: 2680800-19-3
• MF: C₁₃H₁₄F₃NO₃
• MW: 289.250374317169
• CID: 6456346
• PubChem ID: 165925696
• Update Time: 2025-10-19

benzyl N-[(1s,3s)-3-hydroxy-3-(trifluoromethyl)cyclobutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680800-19-3
• EN300-28287845
• benzyl N-[(1s,3s)-3-hydroxy-3-(trifluoromethyl)cyclobutyl]carbamate

• Inchi： 1S/C13H14F3NO3/c14-13(15,16)12(19)6-10(7-12)17-11(18)20-8-9-4-2-1-3-5-9/h1-5,10,19H,6-8H2,(H,17,18)
• InChI Key： ZHPHIXSOMFRILQ-UHFFFAOYSA-N
• SMILES： FC(C1(CC(C1)NC(=O)OCC1C=CC=CC=1)O)(F)F

Computed Properties

• Exact Mass: 289.09257779g/mol
• Monoisotopic Mass: 289.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-[(1s,3s)-3-hydroxy-3-(trifluoromethyl)cyclobutyl]carbamate

Benzyl N-[(1s,3s)-3-hydroxy-3-(trifluoromethyl)cyclobutyl]carbamate (CAS No. 2680800-19-3): A Comprehensive Overview

Benzyl N-[(1s,3s)-3-hydroxy-3-(trifluoromethyl)cyclobutyl]carbamate (CAS No. 2680800-19-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of carbamate derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of the trifluoromethyl group and the hydroxycyclobutyl moiety in its structure makes it a valuable intermediate for synthesizing bioactive molecules.

The unique structural features of Benzyl N-[(1s,3s)-3-hydroxy-3-(trifluoromethyl)cyclobutyl]carbamate contribute to its potential applications in medicinal chemistry. Researchers are particularly interested in its role as a building block for protease inhibitors and other therapeutic agents. The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of drug candidates, making this compound a hot topic in modern drug development.

In recent years, the demand for fluorinated compounds like Benzyl N-[(1s,3s)-3-hydroxy-3-(trifluoromethyl)cyclobutyl]carbamate has surged due to their applications in targeted cancer therapies and central nervous system (CNS) drugs. The compound's ability to modulate enzyme activity and receptor binding has made it a subject of numerous preclinical studies. Additionally, its cyclobutyl ring provides conformational rigidity, which is advantageous for designing selective inhibitors.

From a synthetic chemistry perspective, Benzyl N-[(1s,3s)-3-hydroxy-3-(trifluoromethyl)cyclobutyl]carbamate is often prepared through multi-step organic reactions, including carbamate formation and cyclobutane ring functionalization. The compound's purity and stereochemistry are critical for its performance in downstream applications, which is why advanced analytical techniques like HPLC and NMR spectroscopy are employed for quality control.

The pharmaceutical industry is actively exploring the potential of Benzyl N-[(1s,3s)-3-hydroxy-3-(trifluoromethyl)cyclobutyl]carbamate in small-molecule drug discovery. Its compatibility with high-throughput screening platforms and combinatorial chemistry approaches has positioned it as a key player in the search for novel therapeutics. Moreover, the compound's stability under physiological conditions makes it a promising candidate for oral drug formulations.

Beyond pharmaceuticals, Benzyl N-[(1s,3s)-3-hydroxy-3-(trifluoromethyl)cyclobutyl]carbamate has potential applications in agrochemicals and material science. The trifluoromethyl group is known to improve the weather resistance and durability of polymers, opening doors for its use in specialty coatings and adhesives. Researchers are also investigating its role in catalysis and green chemistry initiatives.

As the scientific community continues to uncover the full potential of Benzyl N-[(1s,3s)-3-hydroxy-3-(trifluoromethyl)cyclobutyl]carbamate, its market value is expected to grow. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the rising demand from academic and industrial laboratories. Its role in precision medicine and personalized therapeutics further underscores its importance in modern science.

For researchers and industry professionals seeking reliable sources of Benzyl N-[(1s,3s)-3-hydroxy-3-(trifluoromethyl)cyclobutyl]carbamate, it is essential to partner with reputable suppliers who adhere to stringent quality standards. The compound's CAS No. 2680800-19-3 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. As innovation in chemical synthesis advances, this compound is poised to play a pivotal role in shaping the future of bioactive molecules and functional materials.